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Zimmer Biomet (ZBH), a global leader in musculoskeletal healthcare, boasts a robust team of
scientists, engineers, and researchers dedicated to advancing medical technology. While the
company's executive leadership guides the overall innovation strategy, a diverse group of
scientific professionals at various levels propels the development of cutting-edge orthopedic
solutions. This technical guide provides an in-depth look at some of the key scientific personnel
at Zimmer Biomet, their roles, and their contributions to the field.

Leadership in Science and Innovation

At the helm of Zimmer Biomet's research and development are seasoned executives who
oversee the company's strategic direction in innovation.
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Name

Title

Key Responsibilities &
Contributions

Dr. Nitin Goyal

Chief Science, Technology and

Innovation Officer

Dr. Goyal is a pivotal figure in
driving Zimmer Biomet's global
innovation, medical education,
and clinical affairs. A practicing
orthopedic surgeon, he brings
a crucial clinical perspective to
the company's technological
advancements. His work is
central to the development of
new technologies and ensuring
their clinical relevance and

efficacy.

Jehanzeb Noor

Senior Vice President, Chief
Strategy, Innovation, and

Business Development Officer

Appointed in early 2025, Mr.
Noor is responsible for leading
strategy development,
overseeing mergers and
acquisitions, and identifying
growth opportunities.[1] His
role is critical in shaping the
company's innovation pipeline
through strategic partnerships

and acquisitions.[1]

Wilfred van Zuilen

Group President, Europe,
Middle East and Africa (EMEA)

In addition to his regional
responsibilities, Mr. van Zuilen
oversees select global
research and development
projects, highlighting the
international scope of Zimmer

Biomet's scientific endeavors.

[2]

Shaun Braun

Senior Vice President, Chief
Information and Technology
Officer

Appointed in October 2024,
Mr. Braun leads the company's

digital and technology
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solutions.[2] He is responsible
for the strategy and innovation
of Zimmer Biomet's robotic
technologies and connected
digital health portfolio, which
are increasingly integral to

modern orthopedic care.[2]

Core Research and Development Teams

Beneath the executive leadership, a dedicated team of scientists and engineers forms the
backbone of Zimmer Biomet's innovation engine. The company's R&D team saw a 5% increase
to 2,100 employees, underscoring a strong commitment to research even amidst corporate
restructuring.[3] The main R&D facility is located in Warsaw, Indiana, with additional personnel
in the U.S., Canada, China, France, and Switzerland.[3]

Engineering and Product Development

The Engineering and Product Development teams are instrumental in translating scientific
concepts into tangible medical devices.
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Name

Title

Focus Area

Angelina Bachmann

Schdnenberger

Senior Research Engineer |

Research and development of

new orthopedic technologies.

[4]

John Kyle Mueller

Principal Research Engineer

Leading research initiatives

within the engineering team.[4]

Bob Montgomery

Principal 1l Development

Engineer

Advanced product

development and engineering.

[4]

Principal Development

Design and development of

Brian Byrd ] orthopedic implants and
Engineer i
instruments.[4]
o Focus on new product
) Principal Development ) )
Cory Trischler innovation and development.

Engineer

[4]

David Stafford

Principal Development

Engineer

Engineering and design of

medical devices.[4]

Dmitriy Doroshenko

Principal Test Engineer

Ensuring the safety and
efficacy of new products

through rigorous testing.[5]

John Ezelle

Principal Architect For

Connected Health

Development of digital health
solutions and connected

devices.[5]

Biocompatibility and Materials Science

A crucial aspect of orthopedic innovation lies in the materials used for implants. Zimmer Biomet

has a dedicated focus on biocompatibility and advanced materials.
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Name Title Focus Area

Dr. Viswanadha leads projects
assessing the biocompatibility
of orthopedic medical devices,
focusing on the impact of
materials, processes, and
o o manufacturing changes.[6]
Principal Research Scientist ] )
_ _ o _ She represents Zimmer Biomet
Ras Viswanadha, Ph.D. and Biocompatibility Subject ]
on the ASTM subcommittee on
Matter Expert ] o ] ]
Biocompatibility and Biologics.
[6] Her doctoral work was in
Cell Biology, providing a deep
understanding of cellular
interactions with medical

materials.[6]

Innovation Through Collaboration and Clinical
Research

Zimmer Biomet actively collaborates with academic institutions and clinical partners to advance
research and validate new technologies. A notable partnership is the HSS/Zimmer Biomet (ZB)
Innovation Center for Artificial Intelligence in Robotic Joint Replacement, a three-year
agreement with the Hospital for Special Surgery.[7] This collaboration aims to develop Al-
powered decision support tools for robotic-assisted joint surgery.[7]

A team of HSS surgeons and Zimmer Biomet data scientists are working together to analyze
data and develop algorithms for the ROSA® Knee and ROSA® Hip systems.[7]

Clinical Study Workflow: mymobility® with Apple Watch

A significant clinical study conducted by Zimmer Biomet evaluated the impact of its
mymobility® remote care management platform with Apple Watch for patients undergoing knee
replacement.[8][9][10]
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Outcome Assessment

)
Study Groups

mymobility® with Apple Watch Group | Post-Operative Follow-up & Data C?Ueeﬁen—> Physical Therapy Visits
R; ization | * 90-Day Follow-up |—>| 1-Year Follow-up

l Assigned to control
>| Traditional Care (Control) Group ED/Urgent Care Visits
%

Patient Enrollment & Randomization

401-448 Patients for
Knee Arthroplasty

Assigned to intervention

Click to download full resolution via product page
Caption: Workflow of the mymobility® with Apple Watch clinical study.
» Study Design: A multicenter, prospective, randomized controlled trial.[8]

o Participants: Between 401 and 448 patients undergoing total or partial knee arthroplasty.[9]
[10]

¢ Intervention Group: Provided with the mymobility® smartphone app and an Apple Watch for
a remote care management program including exercises and educational materials.[9]

o Control Group: Received traditional post-operative care, which could include physical
therapy as deemed necessary.[9]

o Follow-up: Patients were evaluated at 90 days and one year post-surgery.[3][9]

e Primary Outcomes Assessed:
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[e]

Knee Injury and Osteoarthritis Outcome Score, Joint Replacement (KOOS, JR).[8]

o

Number of post-operative physical therapy visits.[8]

[¢]

Readmission rates.[8]

[e]

Emergency department or urgent care visits.[8]

. mymobility® with
Outcome Metric Control Group p-value
Apple Watch Group

Change in KOOS, JR

31.5+17.1 points 32.1 +17.4 points 0.51

Score
Surgery-Related

o 1.3% 5.4% 0.03
ED/Urgent Care Visits
Readmission Rates 3.8% 2.1% 0.36
Required Post-
operative Physical 60.6% Significantly higher <0.0001 (at 90 days)

Therapy

Patented Innovations and Key Inventors

A review of Zimmer Biomet's recent patents reveals a focus on surgical robotics,
instrumentation, and implant design. The inventors listed on these patents are key scientific
contributors, driving the company's intellectual property.

o Linear Electric Surgical Hammer Impact Tool (Patent #12390259): This invention points to
advancements in surgical instrumentation. Key inventors include Joshua Dittrich, Neil Singer,
Ken Pasch, Alexander Slocum, and Nitin Goyal.

o Surgical Instruments including Marking Tools and Cut Guides (Patent #12408928): This
patent highlights innovations in tools that enhance surgical precision. The inventors are
Marika Mulqueen, Massoud Akbarshahi, and Maximilian Pentecost.

 Movement Tracking (Patent #12354279): This technology is likely related to post-operative
patient monitoring and digital health solutions. The inventors include Matthew Vanderpool,
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John Lally, Ruvim Micsanschi, and Eric Cook.

o Surgical Plate Fastener Cartridge (Patent #12440252): This invention focuses on improving
the efficiency and reliability of surgical fixation. The inventors are Saddy Rodolfo Garcia,
Jose Ramos, and Kevin Lee Teston.

The Future of Innovation at Zimmer Biomet

Zimmer Biomet's innovation strategy is centered on customer-centric solutions and
diversification into high-growth markets.[11] The company has stated plans to launch over 40
new products in the coming years, with a focus on markets growing at a rate of at least 4%.[11]
This ambitious pipeline will undoubtedly be driven by the dedicated team of scientists and
engineers who are the core of Zimmer Biomet's research and development efforts. The
company's investment in new innovation hubs, such as the one in Warsaw, Poland, further
demonstrates a commitment to fostering collaboration and showcasing its latest technologies
to healthcare professionals.[12]

Logical Relationship of Innovation Drivers at Zimmer
Biomet

Corporate Strategy

Customer-Centric Solutions Growth in High-Growth Markets (>4%) Portfolio Diversification

R&D Engine
A \ 4

Internal R&D Teams Mergers & Acquisitions Academic & Clinical Collaborations
(2,100+ Employees) 9 a (e.g., HSS Al Center)

Innovation Output
A A
Advanced Implants & Materials >40 New Products Planned Digital Health (mymobility®) Robotic Systems (ROSA®)

v

v
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Caption: Key drivers of innovation at Zimmer Biomet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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